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Compound Name: Carboxy-PTIO

Cat. No.: B1668435 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Carboxy-PTIO (2-(4-Carboxyphenyl)-4,4,5,5-tetramethylimidazoline-1-oxyl-3-oxide) is a potent

and specific scavenger of nitric oxide (NO), a critical signaling molecule in numerous

physiological and pathological processes. As a stable, water-soluble organic radical, Carboxy-
PTIO stoichiometrically reacts with NO, making it an invaluable tool for investigating NO-

dependent signaling pathways, such as the NO/cGMP pathway.[1] Its ability to selectively

eliminate NO allows researchers to elucidate the specific roles of this gaseous transmitter in

various biological systems, from vascular relaxation to neurotransmission and immune

responses. This document provides detailed protocols for the preparation of Carboxy-PTIO
stock solutions for use in both in vitro and in vivo research settings.

Chemical and Physical Properties
Carboxy-PTIO is most commonly available as its potassium or sodium salt to enhance its

stability and solubility in aqueous solutions.[1] The potassium salt is a dark blue powder.[2]

Table 1: Quantitative Data for Carboxy-PTIO Potassium Salt
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Property Value Reference(s)

Molecular Formula C₁₄H₁₆KN₂O₄ [2]

Molecular Weight 315.4 g/mol [2]

CAS Number 148819-94-7 [2]

Appearance Blue powder [2]

Purity >98% [2]

Solubility in Water up to 100 mg/mL [3]

Solubility in PBS (pH 7.2) ~35 mg/mL [4]

Solubility in DMSO up to 50 mg/mL [3]

Solubility in Ethanol ~1.6 mg/mL [4]

Storage (Solid) -20°C, stable for ≥ 4 years [5]

Storage (Aqueous Stock)

-20°C for up to 1 month or

-80°C for up to 6 months.[1] It

is recommended to use fresh.

[6]

Storage (DMSO Stock) -20°C for up to 1 month [3]

Experimental Protocols
The following protocols provide a framework for preparing Carboxy-PTIO stock solutions. It is

recommended that researchers optimize concentrations and conditions for their specific

experimental models.

Protocol 1: Preparation of Aqueous Carboxy-PTIO Stock
Solution (e.g., 10 mM)
This protocol is suitable for most cell culture experiments where an organic solvent-free

solution is preferred.

Materials:
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Carboxy-PTIO potassium salt

Sterile, nuclease-free water or phosphate-buffered saline (PBS)

Sterile microcentrifuge tubes

Vortex mixer

0.22 µm syringe filter

Procedure:

Calculate the required mass: To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = 10 mM * 315.4 g/mol * Volume (L) For example, to prepare 1 mL of a 10 mM

solution, you would need 3.154 mg of Carboxy-PTIO potassium salt.

Weigh the Carboxy-PTIO: Carefully weigh the calculated amount of Carboxy-PTIO
potassium salt powder.

Dissolution: Add the appropriate volume of sterile water or PBS to the powder.

Vortex: Vortex the solution until the Carboxy-PTIO is completely dissolved.

Sterilization: Filter-sterilize the stock solution using a 0.22 µm syringe filter into a sterile

microcentrifuge tube.[7]

Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes to

avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for up to one month or at

-80°C for up to six months.[1] For immediate use, aqueous solutions can be stored at 4°C for

up to one week.[1] However, it is highly recommended to prepare fresh aqueous solutions,

as they are not recommended for storage for more than one day.[4]

Protocol 2: Preparation of Carboxy-PTIO Stock Solution
in an Organic Solvent (e.g., DMSO)
This protocol is an alternative when higher stock concentrations are needed, or for specific

experimental requirements.
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Materials:

Carboxy-PTIO potassium salt

High-quality, anhydrous DMSO

Sterile microcentrifuge tubes

Vortex mixer

Inert gas (e.g., argon or nitrogen) - Optional but recommended

Procedure:

Weigh the Carboxy-PTIO: Weigh the desired amount of Carboxy-PTIO potassium salt.

Add Solvent: Add the appropriate volume of DMSO. For instance, to prepare a 50 mg/mL

stock solution, add 1 mL of DMSO to 50 mg of Carboxy-PTIO.

(Optional) Purge with Inert Gas: To enhance stability, it is recommended to purge the solvent

with an inert gas before dissolving the compound.[4]

Dissolution: Vortex the solution until the Carboxy-PTIO is fully dissolved.

Aliquoting and Storage: Aliquot the stock solution into sterile, single-use microcentrifuge

tubes. Store at -20°C for up to one month.[3]

Important Consideration for Organic Solvent Stocks: When diluting the stock solution into

aqueous buffers or cell culture media for experiments, ensure that the final concentration of the

organic solvent is insignificant, as it may have physiological effects.[4]

Signaling Pathway and Experimental Workflow
Diagrams
The following diagrams illustrate the mechanism of action of Carboxy-PTIO and the general

workflow for its use in experiments.
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Mechanism of Carboxy-PTIO Action

Nitric Oxide (NO)

Nitrogen Dioxide (NO₂)

Scavenged by

Carboxy-PTIO

Click to download full resolution via product page

Caption: Mechanism of Nitric Oxide Scavenging by Carboxy-PTIO.
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Experimental Workflow for Stock Solution Preparation

Stock Solution Preparation

Experimental Use

1. Weigh Carboxy-PTIO

2. Dissolve in appropriate solvent

3. Filter-sterilize (aqueous)

4. Aliquot into single-use tubes

5. Store at -20°C or -80°C

6. Thaw aliquot

7. Dilute to final working concentration

8. Apply to experimental system

Click to download full resolution via product page

Caption: General workflow for preparing and using Carboxy-PTIO stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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